molecular formula C6H9NO2 B8592581 5-Acetylpyrrolidin-2-one

5-Acetylpyrrolidin-2-one

Cat. No.: B8592581
M. Wt: 127.14 g/mol
InChI Key: QCFIQACOJYJUMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Acetylpyrrolidin-2-one is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9NO2

Molecular Weight

127.14 g/mol

IUPAC Name

5-acetylpyrrolidin-2-one

InChI

InChI=1S/C6H9NO2/c1-4(8)5-2-3-6(9)7-5/h5H,2-3H2,1H3,(H,7,9)

InChI Key

QCFIQACOJYJUMT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1CCC(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round bottom flask, Compound 5 (2.2 g, 13×10−3 mol) is treated with a solution of K2CO3 (5.6 g, 40×10−3 mol, in 20 mL of water), with magnetic stirring at room temperature. The progress of the reaction is followed by TLC (eluent: ethyl acetate/methanol, 98/2). After stirring for 3.5 hrs, the reaction is complete. The reaction mixture is neutralized (pH=7) by adding 1N hydrochloric acid and then freeze-dried for 16 hrs. The organic residue is then extracted with CH2Cl2 (40 mL), filtered and then concentrated under reduced pressure to provide a brown viscous liquid. Purification was carried out on a silica gel column (eluent: ethyl acetate/methanol, 98/2). Compound 6 is obtained after such purification as a white powder.
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
48%

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